Cas no 19328-56-4 (Benzoic acid, 3-nitro-,ammonium salt (1:1))

Benzoic acid, 3-nitro-,ammonium salt (1:1) structure
19328-56-4 structure
Product Name:Benzoic acid, 3-nitro-,ammonium salt (1:1)
CAS No:19328-56-4
MF:C7H8N2O4
MW:184.149421691895
CID:220980
PubChem ID:88010
Update Time:2025-04-19

Benzoic acid, 3-nitro-,ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-nitro-,ammonium salt (1:1)
    • ammonium 3-nitrobenzoate
    • AMMONIUM M-NITROBENZOATE
    • azane,3-nitrobenzoic acid
    • 3-nitrobenzoic acid ammoniate (1:1)
    • AC1L3EUN
    • EINECS 242-965-2
    • SureCN1734093
    • 3-nitrobenzoic acid, ammonium salt
    • DTXSID50172928
    • 19328-56-4
    • azane;3-nitrobenzoic acid
    • Inchi: 1S/C7H5NO4.H3N/c9-7(10)5-2-1-3-6(4-5)8(11)12;/h1-4H,(H,9,10);1H3
    • InChI Key: RDWQYBUSPWIBRI-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=C(C=1)[N+](=O)[O-])=O.N

Computed Properties

  • Exact Mass: 184.04844
  • Monoisotopic Mass: 184.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.1A^2

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 340.7°Cat760mmHg
  • Flash Point: 157.5°C
  • PSA: 115.44
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